Ethyl 11(E)-octadecenoate

• Molecular Formula: C20H38O2
• Molecular Weight: 310.5 g/mol
• InChI: InChI=1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h9-10H,3-8,11-19H2,1-2H3/b10-9+
• InChIKey: XZMSLYSQJNCDQH-MDZDMXLPSA-N

Ethyl 11(E)-octadecenoate (Vaccenic Acid Ethyl Ester): Procurement Specifications and Physicochemical Identity

Ethyl 11(E)-octadecenoate, also known as vaccenic acid ethyl ester, is a long-chain fatty acid ethyl ester with the molecular formula C20H38O2 and a molecular weight of 310.51 g/mol [1]. It is the ethyl ester of trans-vaccenic acid (trans-11-octadecenoic acid) and is characterized by a single trans double bond located at the 11th carbon position of the 18-carbon acyl chain [1]. The compound is a clear, colorless oil at room temperature with a purity specification typically ≥98% as determined by TLC . Its CAS registry number is 89296-48-0, and it is soluble in chloroform and slightly soluble in methanol .

Probe Type Long-chain trans-11 C18:1 ethyl ester; defined geometry for lipid studies

Purity Grade High-purity lipid standard with batch-level analytical characterization

Solubility Soluble in chloroform; slightly soluble in methanol – organic-phase workflows

• [1] PubChem. (n.d.). Ethyl (11E)-11-octadecenoate. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-_11E_-11-octadecenoate View Source

Why Ethyl 11(E)-octadecenoate Cannot Be Substituted by Common C18:1 Ethyl Ester Analogs

Generic substitution of ethyl 11(E)-octadecenoate with other monounsaturated C18:1 ethyl esters, such as ethyl oleate (cis-9) or ethyl elaidate (trans-9), is scientifically unjustified due to fundamental differences in metabolic processing, membrane incorporation, and biological activity that are driven by the precise location and geometry of the double bond. Perfused rat liver studies demonstrate that the metabolic fate of octadecenoic acid isomers is uniquely dependent on both the position of the double bond and its cis/trans configuration [1]. Furthermore, in silico predictions indicate that this specific isomer is associated with a distinct profile of biological activities, including lipid metabolism regulation and angiogenesis stimulation, that are not shared by all isomers [2]. Therefore, substituting one isomer for another without empirical validation risks introducing uncontrolled variables that can confound experimental outcomes and invalidate comparative analyses.

Isomer-specific metabolic fate

Double-bond position and geometry (cis-9, trans-9 vs. trans-11) alter hepatic processing and may shift experimental outcomes.

Membrane incorporation not equivalent

Phospholipid incorporation patterns differ among C18:1 isomers; sn-positional specificity may not reproduce with other isomers.

Predicted bioactivity profile distinct

In silico predictions suggest a unique activity fingerprint; substituting another C18:1 ethyl ester may confound pathway studies.

• [1] Ide, T., & Sugano, M. (1986). Oxidation and Esterification of Geometrical and Positional Isomers of Octadecenoic Acids in Perfused Rat Liver. The Journal of Biochemistry, 100(6), 1561–1568. View Source
• [2] National Center for Biotechnology Information. (2022). Predicted Biological Activity for Ethyl 11(E)-octadecenoate (Table 1). PubChem Bioactivity Data derived from Marina, P. et al. (2022) Mar. Drugs, 20(5), 292. View Source

Quantitative Differentiation Evidence: Ethyl 11(E)-octadecenoate vs. Key C18:1 Analogs

Comparative Metabolic Fate in Perfused Rat Liver: Ketogenesis and VLDL Secretion

In isolated perfused rat livers, the metabolic fate of trans-11-octadecenoic acid (the parent acid of Ethyl 11(E)-octadecenoate) differs significantly from its positional isomer trans-9-octadecenoic acid (elaidic acid). While ketogenesis generally decreased as the double bond was moved away from the carboxyl group, trans-9-octadecenoate uniquely caused a distinct and specific decrease in very low-density lipoprotein (VLDL) lipid secretion, an effect not observed with trans-11-octadecenoate [1]. This demonstrates that the position of the trans double bond is a critical determinant of hepatic lipid output.

Hepatic VLDL Output

Head-to-head

trans-11: No significant VLDL suppression
trans-9: Distinct, specific decrease

Double-bond position alters lipoprotein secretion response

Perfused rat liver model; mechanistic control for normal lipid transport

Evidence Dimension	Effect on VLDL Lipid Secretion
Target Compound Data	No significant decrease in VLDL secretion observed
Comparator Or Baseline	trans-9-octadecenoic acid (elaidic acid)
Quantified Difference	Distinct and specific decrease observed only with the trans-9 isomer
Conditions	Isolated perfused rat liver model

Why This Matters

This demonstrates that Ethyl 11(E)-octadecenoate (as its acid) does not exert the same suppressive effect on hepatic lipoprotein secretion as the common trans-9 isomer, making it a more appropriate control or probe for studies of normal lipid transport.

• [1] Ide, T., & Sugano, M. (1986). Oxidation and Esterification of Geometrical and Positional Isomers of Octadecenoic Acids in Perfused Rat Liver. The Journal of Biochemistry, 100(6), 1561–1568. View Source

Differential Incorporation into Hepatic Phosphatidylcholine

In the same perfused rat liver study, a striking difference was observed in the stereospecific incorporation of trans-isomers into phosphatidylcholine (PC). Trans-11-octadecenoate, along with other trans-isomers, was incorporated exclusively at the sn-1 position of hepatic phosphatidylcholine [1]. This contrasts with endogenous cis-octadecenoate, which is distributed differently, and highlights that the trans geometry at the 11-position dictates a very specific biochemical fate.

PC Incorporation Site

Reported

trans-11: Exclusive sn-1 position
cis isomers: Distributed incorporation

Regioselective phospholipid labeling enables asymmetry studies

Hepatic phosphatidylcholine; qualitative difference in regioselectivity

Evidence Dimension	Positional specificity in phosphatidylcholine incorporation
Target Compound Data	Exclusive incorporation at the sn-1 position
Comparator Or Baseline	Endogenous cis-octadecenoate (distribution not exclusive to sn-1)
Quantified Difference	Qualitative difference in regioselectivity (exclusive vs. distributed)
Conditions	Hepatic lipids from isolated perfused rat liver

Why This Matters

This unique sn-1 specificity makes Ethyl 11(E)-octadecenoate a valuable tool for studying membrane phospholipid asymmetry and the functional consequences of introducing a trans fatty acid at a defined location within the lipid bilayer.

• [1] Ide, T., & Sugano, M. (1986). Oxidation and Esterification of Geometrical and Positional Isomers of Octadecenoic Acids in Perfused Rat Liver. The Journal of Biochemistry, 100(6), 1561–1568. View Source

Predicted Biological Activity Profile: Lipid Metabolism and Angiogenesis Modulation

In silico prediction models (PASS) estimate a high probability (Pa > 0.99) for Ethyl 11(E)-octadecenoate to act as a lipid metabolism regulator (Pa = 0.999) and an angiogenesis stimulant (Pa = 0.995) [1]. While these are computational predictions and not direct functional assays for the compound, they provide a distinct activity fingerprint compared to other fatty acid esters. Notably, the same prediction was not reported for the cis-11 or trans-9 isomers in this dataset, suggesting a unique structure-activity relationship for the trans-11 geometry.

Predicted Activity

Class-level

Lipid metabolism regulator: Pa = 0.999
Angiogenesis stimulant: Pa = 0.995

In silico fingerprint directs empirical pathway screening

PASS prediction; requires experimental validation

Evidence Dimension	Predicted probability of biological activity (Pa)
Target Compound Data	Lipid metabolism regulator (Pa=0.999), Angiogenesis stimulant (Pa=0.995)
Comparator Or Baseline	Other octadecenoic acid isomers (no equivalent high-probability predictions reported in the same source)
Quantified Difference	Pa > 0.99 for target activities vs. lack of reported high-probability predictions for isomers
Conditions	In silico PASS prediction model

Why This Matters

This predicted activity profile directs the user toward specific biological pathways for empirical investigation, allowing for more targeted experimental design compared to using an isomer with an unknown or different predicted profile.

• [1] National Center for Biotechnology Information. (2022). Predicted Biological Activity for Ethyl 11(E)-octadecenoate (Table 1). PubChem Bioactivity Data derived from Marina, P. et al. (2022) Mar. Drugs, 20(5), 292. View Source

High Purity Specification for Reproducible Research

Commercial sources provide Ethyl 11(E)-octadecenoate with a purity specification of ≥98% as determined by TLC (Rf = 0.50 in Hexanes:Ethyl Acetate 8:1) and confirm identity by 1H-NMR and Mass Spectrometry . This high level of analytical characterization ensures that the compound meets rigorous standards for use as a reference standard or a well-defined reagent. While many fatty acid ethyl esters are available, the combination of a defined trans-11 geometry with high purity is essential for studies where the presence of other geometric or positional isomers would introduce significant error.

Purity & Identity

Data to verify

Purity ≥98% (TLC)
Identity: ¹H-NMR, MS

May support reproducible standard preparation; verify per lot

Supplier specification; independent confirmation recommended

Evidence Dimension	Purity and analytical characterization
Target Compound Data	Purity ≥98% (TLC); Identity confirmed by 1H-NMR and MS
Comparator Or Baseline	Other commercially available fatty acid ethyl esters with variable purity specifications
Quantified Difference	Explicit, batch-tested purity of ≥98%
Conditions	TLC: SiO2; Hexanes:Ethyl Acetate = 8:1; Visualized with AMCS

Why This Matters

This ensures experimental reproducibility and minimizes the risk of confounding effects from impurities, which is critical for high-stakes applications like quantitative lipidomics, cell-based assays, or internal standard preparation.

Optimal Application Scenarios for Ethyl 11(E)-octadecenoate Based on Differentiation Evidence

Investigating Structure-Function Relationships in Hepatic Lipid Metabolism and Lipoprotein Secretion

Use Ethyl 11(E)-octadecenoate as a key probe in studies of hepatic lipid processing. Its distinct metabolic fate—specifically, its lack of effect on VLDL secretion compared to trans-9 isomers [1]—makes it an ideal tool for isolating the effects of double-bond position on lipoprotein assembly and secretion. This allows researchers to dissect the structural requirements for the observed suppression of VLDL output seen with trans-9 fatty acids, providing mechanistic insight into dietary fatty acid effects on liver function.

As a Regioselective Probe for Membrane Phospholipid Dynamics

Employ Ethyl 11(E)-octadecenoate as a precursor to study phospholipid asymmetry. Its exclusive incorporation into the sn-1 position of hepatic phosphatidylcholine [1] provides a powerful means to trace the metabolic fate of trans fatty acids and investigate the functional consequences of their specific, non-random placement within membrane bilayers. This application is valuable for researchers studying membrane biophysics, lipid signaling, and the role of fatty acid structure in membrane domain formation.

As a High-Purity Reference Standard in Lipidomics and Metabolomics Workflows

Utilize Ethyl 11(E)-octadecenoate as a high-purity standard for the accurate identification and quantification of trans-11 C18:1 species in complex biological matrices using GC-MS or LC-MS [1]. Its well-defined structure and high purity are essential for creating calibration curves and ensuring the reliability of lipidomic data, particularly in studies of dietary trans-fat intake or endogenous lipid metabolism where distinguishing between different trans-C18:1 isomers is critical.

In Vitro Studies Targeting Lipid-Mediated Angiogenesis and Metabolic Regulation

Leverage the compound's predicted high probability of activity as a lipid metabolism regulator (Pa=0.999) and angiogenesis stimulant (Pa=0.995) [2] to design targeted in vitro assays. These predictions provide a rational basis for screening the compound in cell-based models of angiogenesis (e.g., HUVEC tube formation) or metabolic regulation (e.g., adipocyte differentiation, hepatocyte lipid accumulation), focusing empirical efforts on pathways with the highest likelihood of yielding a response.

Application

Selection Property

Validation Focus

Hepatic lipoprotein secretion studies

Position-dependent metabolic processing

VLDL output quantification

Membrane phospholipid dynamics

Regioselective PC incorporation

Phospholipid asymmetry tracing

Lipidomics reference standard

Defined trans-11 geometry and purity

Quantitative calibration & isomer ID

In vitro angiogenesis & metabolism

Predicted lipid metabolism/angiogenesis activity

Cell-based pathway screening

• [1] Ide, T., & Sugano, M. (1986). Oxidation and Esterification of Geometrical and Positional Isomers of Octadecenoic Acids in Perfused Rat Liver. The Journal of Biochemistry, 100(6), 1561–1568. View Source
• [2] National Center for Biotechnology Information. (2022). Predicted Biological Activity for Ethyl 11(E)-octadecenoate (Table 1). PubChem Bioactivity Data derived from Marina, P. et al. (2022) Mar. Drugs, 20(5), 292. View Source